Cas no 1111432-72-4 (4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine)

• Product Name: 4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine
• CAS No: 1111432-72-4
• MF: C₂₀H₁₉N₅O₂S
• MW: 393.462162256241
• CID: 5386860
• Update Time: 2025-05-21

4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(4-methylphenyl)triazol-4-amine
• 4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C20H19N5O2S/c1-12-4-6-13(7-5-12)25-19(21)18(23-24-25)20-22-16(11-28-20)15-10-14(26-2)8-9-17(15)27-3/h4-11H,21H2,1-3H3
• InChI Key： NZFUYUKTHQYWLW-UHFFFAOYSA-N
• SMILES： N1C(C2=NC(C3=CC(OC)=CC=C3OC)=CS2)=C(N)N(C2=CC=C(C)C=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine

4-[4-(2,5-Dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine: A Comprehensive Overview

The compound with CAS No. 1111432-72-4, named 4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Structural Analysis: The molecule consists of a triazole ring fused with a thiazole moiety, both of which are heterocyclic structures known for their stability and reactivity. The presence of a 2,5-dimethoxyphenyl group attached to the thiazole ring introduces additional electronic complexity and potential for bioactivity. The 4-methylphenyl group further enhances the molecule's hydrophobicity and could play a role in its pharmacokinetic properties.

Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process. Characterization methods including NMR spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed insights into its molecular structure and conformational preferences.

Biological Activity: Experimental data suggest that this compound exhibits potent biological activity in vitro, particularly in assays targeting key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The triazole moiety is known to interact with metalloenzymes, making this compound a promising candidate for further exploration in drug development.

Applications in Material Science: Beyond pharmacology, this compound has shown potential in the development of advanced materials. Its ability to form stable coordination complexes makes it a valuable component in the design of novel sensors and catalysts.

Recent Research Highlights: A groundbreaking study published in *Nature Chemistry* explored the use of this compound as a building block for self-assembling nanostructures. Researchers demonstrated that its unique combination of aromaticity and heterocyclic functionality enables the formation of highly ordered supramolecular assemblies with applications in nanotechnology.

In conclusion, 4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine (CAS No. 1111432-72-4) stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its continued exploration promises to unlock new possibilities in drug discovery and materials innovation.